Cas no 1184580-00-4 (4-(3,5-Dimethylphenoxy)-3-methylphenylmethanamine)

• Product Name: 4-(3,5-Dimethylphenoxy)-3-methylphenylmethanamine
• CAS No: 1184580-00-4
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 4576040
• Update Time: 2025-06-08

4-(3,5-Dimethylphenoxy)-3-methylphenylmethanamine Chemical and Physical Properties

Names and Identifiers

• 4-(3,5-dimethylphenoxy)-3-methylphenyl]methanamine
• Benzenemethanamine, 4-(3,5-dimethylphenoxy)-3-methyl-
• 4-(3,5-Dimethylphenoxy)-3-methylphenylmethanamine

• Inchi： 1S/C16H19NO/c1-11-6-12(2)8-15(7-11)18-16-5-4-14(10-17)9-13(16)3/h4-9H,10,17H2,1-3H3
• InChI Key： FXEHQYCWLHWWGQ-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=C(OC2=CC(C)=CC(C)=C2)C(C)=C1

4-(3,5-Dimethylphenoxy)-3-methylphenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(3,5-Dimethylphenoxy)-3-methylphenylmethanamine

Comprehensive Overview of 4-(3,5-Dimethylphenoxy)-3-methylphenylmethanamine (CAS No. 1184580-00-4)

4-(3,5-Dimethylphenoxy)-3-methylphenylmethanamine, identified by its CAS number 1184580-00-4, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This amine derivative features a unique phenoxy-methylphenyl structure, making it a valuable intermediate for synthesizing bioactive molecules. Its molecular formula, C₁₆H₁₉NO, and precise structural configuration contribute to its potential applications in drug discovery and material science.

Recent trends highlight growing interest in amine-based compounds like 4-(3,5-Dimethylphenoxy)-3-methylphenylmethanamine due to their versatility in medicinal chemistry. Researchers are exploring its role in modulating enzyme activity and receptor binding, particularly in neurological and metabolic disorders. The compound’s lipophilic properties and aromatic stability make it a candidate for optimizing drug bioavailability, aligning with current demands for targeted therapeutics.

From an industrial perspective, CAS 1184580-00-4 is synthesized through multi-step organic reactions, often involving etherification and reductive amination. Its purity and yield are critical for downstream applications, driving innovations in green chemistry and catalytic processes. Environmental concerns have spurred studies on sustainable synthesis methods, reflecting the broader shift toward eco-friendly production in the chemical sector.

Analytical characterization of 4-(3,5-Dimethylphenoxy)-3-methylphenylmethanamine employs advanced techniques like HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards while addressing quality control challenges. The compound’s thermal stability and solubility profile are also key parameters for formulation scientists, especially in nanoparticle drug delivery systems.

Emerging discussions in AI-driven drug design have spotlighted CAS 1184580-00-4 as a scaffold molecule for virtual screening. Computational models predict its interactions with protein targets, accelerating hit-to-lead optimization. This synergy between wet-lab experiments and in silico analysis exemplifies modern pharmaceutical R&D efficiencies.

In agrochemicals, derivatives of 3-methylphenylmethanamine are investigated for pesticide resistance management. The dimethylphenoxy moiety may enhance plant systemic activity, addressing food security challenges. Such applications align with global priorities like sustainable agriculture and crop yield improvement.

Safety assessments confirm that 1184580-00-4 adheres to OECD guidelines for chemical handling. Proper PPE protocols and ventilation systems are recommended during laboratory use. Storage conditions typically involve temperature-controlled environments to maintain compound integrity.

The future of 4-(3,5-Dimethylphenoxy)-3-methylphenylmethanamine lies in interdisciplinary collaborations. From precision medicine to smart materials, its adaptability positions it as a high-potential compound in science and industry. Ongoing patents and publications underscore its commercial and academic relevance.